Cas no 898759-61-0 (3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898759-61-0
• MF: C₁₆H₁₂Cl₂O₃
• MW: 323.170682907104
• MDL: MFCD07699988
• CID: 871842
• PubChem ID: 24726692
• Update Time: 2025-06-09

3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 3,5-DICHLORO-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• MFCD07699988
• (3,5-Dichlorophenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 2-[3-(3,5-DICHLOROBENZOYL)PHENYL]-1,3-DIOXOLANE
• DTXSID90645085
• 898759-61-0
• AKOS016022077
• 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07699988
• Inchi： 1S/C16H12Cl2O3/c17-13-7-12(8-14(18)9-13)15(19)10-2-1-3-11(6-10)16-20-4-5-21-16/h1-3,6-9,16H,4-5H2
• InChI Key： WWJJGBXGSJOPHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC(=C1)C1OCCO1)=O)Cl

Computed Properties

• Exact Mass: 322.01600
• Monoisotopic Mass: 322.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.26980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone

Comprehensive Overview of 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-61-0)

3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-61-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique benzophenone core and dioxolane functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring 3,5-dichloro substitutions, enhances its reactivity and utility in various applications. Researchers and industries are increasingly exploring its potential due to its stability and adaptability in complex chemical reactions.

The growing interest in 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone aligns with the broader trends in sustainable chemistry and green synthesis. As environmental regulations tighten, the demand for eco-friendly intermediates like this compound has surged. Its dioxolane moiety, in particular, is prized for its ability to act as a protecting group in organic synthesis, minimizing waste and improving yield efficiency. This makes it a valuable asset in the development of pharmaceutical APIs and agrochemical formulations, where precision and sustainability are paramount.

One of the most frequently searched questions about CAS No. 898759-61-0 revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity levels. Additionally, the compound’s compatibility with catalytic hydrogenation and cross-coupling reactions makes it a favorite among chemists working on drug discovery and material innovation. These attributes have positioned it as a critical component in the synthesis of biologically active molecules and functional materials.

In the context of AI-driven drug discovery, 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone has emerged as a promising candidate for virtual screening and molecular modeling. Its structural features allow for easy modification, enabling researchers to explore a wide range of derivatives with potential therapeutic benefits. This aligns with the current focus on personalized medicine and targeted therapies, where tailored chemical entities are in high demand. The compound’s CAS registry number (898759-61-0) is often cited in patent applications and research papers, underscoring its industrial relevance.

Another hot topic linked to this compound is its role in advanced material science. The benzophenone scaffold is known for its photostability and UV-absorbing properties, making it suitable for applications in polymer stabilization and coatings. The incorporation of the dioxolane group further enhances its solubility and processing characteristics, which are critical for high-performance materials. As industries shift toward sustainable packaging and renewable resources, the demand for such innovative intermediates is expected to rise.

From a commercial perspective, 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone is available through specialized chemical suppliers who adhere to stringent quality standards. Its CAS number (898759-61-0) is a key identifier for procurement and regulatory compliance. Companies involved in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of pharmaceutical, agrochemical, and material science sectors. The compound’s versatility and reliability make it a staple in modern chemical inventories.

In conclusion, 3,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-61-0) represents a fascinating intersection of chemistry, innovation, and sustainability. Its multifaceted applications, from drug development to material engineering, highlight its importance in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping the future of specialty chemicals and technological breakthroughs.